Cas no 1188282-02-1 (b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl)
b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl
- 15,16-Di-O-acetyldarutoside
- [ "" ]
- [(2R)-2-[(2S,4aR,4bS,7R,8aS)-2,4b,8,8-tetramethyl-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]-2-acetyloxyethyl] acetate
- -D-Glucopyranoside,(3,5,9,10,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl
- FS-10206
- 1188282-02-1
- AKOS032962194
- HY-N1496
- CS-0017041
-
- Inchi: 1S/C30H48O10/c1-16(32)37-15-23(38-17(2)33)29(5)11-9-19-18(13-29)7-8-21-28(3,4)22(10-12-30(19,21)6)40-27-26(36)25(35)24(34)20(14-31)39-27/h13,19-27,31,34-36H,7-12,14-15H2,1-6H3/t19-,20-,21-,22-,23+,24-,25+,26-,27+,29+,30+/m1/s1
- InChI Key: AALUKTCMUIGJEG-PECRXMDHSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1CC[C@@]2(C)[C@@H]3CC[C@](C)([C@H](COC(C)=O)OC(C)=O)C=C3CC[C@@H]2C1(C)C
Computed Properties
- Exact Mass: 568.32500
- Monoisotopic Mass: 568.325
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 40
- Rotatable Bond Count: 9
- Complexity: 980
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152A^2
- XLogP3: 2.8
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 672.5±55.0 °C at 760 mmHg
- Flash Point: 209.3±25.0 °C
- PSA: 151.98000
- LogP: 2.24530
- Vapor Pressure: 0.0±4.7 mmHg at 25°C
b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2628-1 mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 1mg |
¥3075.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2628-1 mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 98% | 1mg |
¥ 2,310 | 2023-07-11 | |
| TargetMol Chemicals | TN2628-5 mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 98% | 5mg |
¥ 11,330 | 2023-07-11 | |
| TargetMol Chemicals | TN2628-1mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 1mg |
¥ 2310 | 2024-07-20 | ||
| TargetMol Chemicals | TN2628-5mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 5mg |
¥ 11330 | 2024-07-20 | ||
| A2B Chem LLC | AE17396-1mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 98% | 1mg |
$699.00 | 2024-04-20 | |
| A2B Chem LLC | AE17396-5mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 98.0% | 5mg |
$760.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2628-1mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 1mg |
¥ 2310 | 2024-07-24 | ||
| TargetMol Chemicals | TN2628-5mg |
15,16-Di-O-acetyldarutoside |
1188282-02-1 | 5mg |
¥ 11330 | 2024-07-24 |
b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl
Comprehensive Analysis of b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl (CAS No. 1188282-02-1)
The compound b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl (CAS No. 1188282-02-1) is a structurally complex steroidal derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a pregnane skeleton with unique modifications, including acetyloxy groups at positions 20 and 21, a dimethyl substitution at C-4, and a glucopyranoside moiety attached to the C-3 position. Its intricate structure makes it a subject of interest for drug discovery, particularly in the fields of anti-inflammatory and immunomodulatory therapies.
Recent studies have highlighted the potential of b-D-Glucopyranoside derivatives in targeting metabolic pathways and cellular signaling. Researchers are particularly intrigued by its ability to modulate enzyme activity and receptor interactions, which could pave the way for novel treatments for chronic diseases. The presence of the glucopyranoside group enhances its solubility and bioavailability, making it a promising candidate for oral formulations. This aligns with the growing demand for bioavailable steroidal compounds in modern medicine.
In the context of natural product chemistry, b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl is often compared to other plant-derived steroidal glycosides. Its structural resemblance to compounds found in traditional medicinal plants has sparked interest in its phytochemical properties and potential synergistic effects with other bioactive molecules. This has led to increased exploration of its role in herbal medicine and nutraceutical applications.
The synthesis and characterization of CAS No. 1188282-02-1 require advanced chromatographic techniques and spectroscopic methods, such as NMR and mass spectrometry. These tools are essential for verifying the purity and structural integrity of the compound, which is critical for its application in preclinical studies. The compound's stability under various pH conditions and temperature ranges is also a key area of investigation, as it influences its formulation development.
From a commercial perspective, the demand for specialized steroidal compounds like b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl is driven by the expanding pharmaceutical and cosmetic industries. Its potential applications in skincare formulations and anti-aging products have been explored due to its cell-regenerative properties. This aligns with the current trend of incorporating bioactive sterols into cosmeceuticals.
In summary, b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl (CAS No. 1188282-02-1) represents a multifaceted compound with significant potential in drug development, natural product research, and industrial applications. Its unique structural features and bioactive properties make it a valuable subject for ongoing scientific inquiry.
1188282-02-1 (b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl) Related Products
- 65497-07-6(Esculentoside A)
- 39524-08-8(Asperosaponin VI)
- 114902-16-8(Ciwujianoside B)
- 42719-32-4(Peduncloside II)
- 35286-58-9(Ziyuglycoside I)
- 14216-03-6(Hederacoside C)
- 16830-15-2(Asiaticoside)
- 34540-22-2(Madecassoside)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)